Cas no 2172125-70-9 (4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid)

• Product Name: 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid
• CAS No: 2172125-70-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5927114
• PubChem ID: 165542551
• Update Time: 2025-06-09

4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid
• EN300-1498496
• 2172125-70-9
• 4-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2,2-dimethylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-28(6-2,24(31)29-16-15-27(3,4)25(32)33)18-30-26(34)35-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,23H,5-6,15-18H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CDBHTXJPHKZJJQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(C(=O)O)(C)C)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid

Introduction to 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid (CAS No. 2172125-70-9)

4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid (CAS No. 2172125-70-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and is characterized by its unique structural features and potential applications in drug development.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved. This is particularly important in the synthesis of complex peptides and proteins, where maintaining the integrity of the amino acid sequence is crucial.

The 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid structure also includes a butanamido group and a dimethylbutanoic acid moiety. These functional groups contribute to the overall solubility and stability of the compound, making it suitable for various biochemical assays and in vitro studies. The dimethylbutanoic acid portion, in particular, can influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit promising anti-inflammatory and anti-cancer activities. The Fmoc group can be selectively removed under specific conditions, revealing the underlying amino functionality and enabling further modifications to enhance the compound's biological activity.

In the context of drug development, 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid can serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structure allows for the introduction of additional functional groups that can modulate its biological properties. For example, researchers have explored the use of this compound as a building block for creating peptidomimetics with enhanced stability and reduced susceptibility to proteolytic degradation.

The Fmoc protecting group has been extensively studied for its role in solid-phase peptide synthesis (SPPS). In this technique, peptides are synthesized on a solid support using a stepwise coupling process. The Fmoc group is typically used to protect the N-terminal amino group of each amino acid before it is coupled to the growing peptide chain. Once the coupling reaction is complete, the Fmoc group is removed using a mild base, such as piperidine, allowing for the next amino acid to be added. This process ensures high yields and purity of the final peptide product.

Moreover, 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid has been investigated for its potential use in targeted drug delivery systems. The presence of multiple functional groups provides opportunities for conjugation with targeting ligands or other bioactive molecules. For example, researchers have explored conjugating this compound with antibodies or nanoparticles to enhance its delivery to specific tissues or cells.

In conclusion, 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2,2-dimethylbutanoic acid (CAS No. 2172125-70-9) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug development and therapeutic applications. As research continues to advance in these areas, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern pharmaceutical science.